Cas no 298-95-3 (Neotetrazolium chloride)

Neotetrazolium chloride is a tetrazolium salt commonly used as a redox indicator in biochemical and histochemical applications. Its key advantage lies in its ability to form formazan dyes upon reduction, making it valuable for detecting dehydrogenase activity and cellular respiration in tissue samples. The compound exhibits high sensitivity and stability under physiological conditions, ensuring reliable results in enzymatic assays. Its water solubility facilitates easy preparation of staining solutions, while its distinct color change upon reduction allows for clear visualization of metabolic activity. Neotetrazolium chloride is particularly useful in viability studies and mitochondrial function assessments, offering consistent performance in both light and electron microscopy.
Neotetrazolium chloride structure
Neotetrazolium chloride structure
Product Name:Neotetrazolium chloride
CAS No:298-95-3
MF:C38H28Cl2N8
MW:667.58852481842
MDL:MFCD00011965
CID:36724
PubChem ID:2723605
Update Time:2025-05-21

Neotetrazolium chloride Chemical and Physical Properties

Names and Identifiers

    • Neotetrazolium chloride
    • 3,3'-(4,4'-Biphenylene)bis(2,5-diphenyl-2H-tetrazolium chloride)
    • 6-nitrobenzylalcohol
    • NEOT
    • neotetrazolium
    • NEOTETRAZOLIUM BLUE
    • NTC
    • NTMF
    • TETRAZOLE PURPLE
    • TETRAZOLIUM PURPLE
    • NEOTETRAZOLIUM CHLORIDE [MI]
    • 2H-Tetrazolium, 3,3'-(1,1'-biphenyl)-4,4'-diylbis(2,5-diphenyl-, chloride (1:2)
    • 3,3'-(1,1'-Biphenyl)-4,4'-diylbis(2,5-diphenyl-2H-tetrazolium) dichloride
    • 2-[4-[4-(3, 5-diphenyltetrazol-2-ium-2-yl)phenyl]phenyl]-3, 5-diphenyltetrazol-2-ium;dichloride
    • 2H-Tetrazolium, 3,3'-[1,1'-biphenyl]-4,4'-diylbis[2,5-diphenyl-, dichloride
    • 3,3'-(4,4'-BIPHENYLENE)BIS(2,5-DIPHENYL-2H-TETRAZOLIUM) DICHLORIDE
    • 298-95-3
    • 2H-Tetrazolium, 3,3'-[1,1'-biphenyl]-4,4'-diylbis[2,5-diphenyl-, chloride (1:2)
    • 2,2,5,5'-Tetraphenyl-3,3'-(p-diphenylene)ditetrazolium chloride
    • NSC-27621
    • Neo-T
    • SCHEMBL1647981
    • EINECS 206-070-0
    • 2H-Tetrazolium, 3,3'-(1,1'-biphenyl)-4,4'-diylbis(2,5-diphenyl-, dichloride
    • 2,2',5,5'-TETRAPHENYL-3,3'-(P-DIPHENYLENE)DITETRAZOLIUM CHLORIDE
    • AKOS024371057
    • 2,2'-(p-Diphenylene)-bis(3,5-diphenyl)ditetrazolium chloride
    • QL8L44VE6R
    • Q27287319
    • UNII-QL8L44VE6R
    • Neotitrazolium chloride
    • FT-0736595
    • DTXSID20889339
    • 2-[4-[4-(3,5-diphenyltetrazol-2-ium-2-yl)phenyl]phenyl]-3,5-diphenyltetrazol-2-ium;dichloride
    • NSC 27621
    • 2,2',5,5'-Tetraphenyl-3,3'-[p-diphenylene] ditetrazolium chloride
    • 3,3'-(biphenyl-4,4'-diyl)bis(2,5-diphenyl-2H-tetrazol-3-ium) chloride
    • 3,3',5,5'-Tetraphenyl-2,2'-biphenyl-4,4'-yleneditetrazolium dichloride
    • J-017683
    • CHEMBL313155
    • MFCD00011965
    • WYFYSTBFFDOVJW-UHFFFAOYSA-L
    • Neotetrazoliumchloride
    • DTXCID601028601
    • G84606
    • FN52681
    • 206-070-0
    • MDL: MFCD00011965
    • Inchi: 1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2
    • InChI Key: WYFYSTBFFDOVJW-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].[N+]1(C2C=CC(=CC=2)C2C=CC(=CC=2)[N+]2=NC(C3C=CC=CC=3)=NN2C2C=CC=CC=2)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 666.18100
  • Monoisotopic Mass: 666.181
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 7
  • Complexity: 836
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 2
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0962 (rough estimate)
  • Melting Point: 230 °C (dec.)(lit.)
  • Boiling Point: 754.15°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6300 (estimate)
  • Solubility: methanol: 50 mg/mL, clear
  • PSA: 69.18000
  • LogP: 0.41040
  • Solubility: Not available
  • Merck: 6466
  • λmax: 248 nm

Neotetrazolium chloride Security Information

  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S24/25; S36
  • FLUKA BRAND F CODES:3-8-10
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Storage Condition:2-8°C

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Neotetrazolium chloride Related Literature

Additional information on Neotetrazolium chloride

Comprehensive Guide to Neotetrazolium Chloride (CAS No. 298-95-3): Properties, Applications, and Innovations

Neotetrazolium chloride (CAS No. 298-95-3) is a vital tetrazolium salt widely used in biochemical and histochemical staining. Its unique redox properties make it indispensable in enzyme activity assays, particularly for detecting dehydrogenases and reductases. Researchers frequently search for "Neotetrazolium chloride solubility" or "CAS 298-95-3 applications," highlighting its relevance in modern laboratories. This compound forms a formazan dye upon reduction, enabling precise visualization of metabolic activity in tissues and cells.

In recent years, the demand for Neotetrazolium chloride has surged due to its role in cell viability tests and mitochondrial function analysis. A trending topic in scientific forums is its comparison with alternatives like MTT or WST-1, with queries such as "Neotetrazolium chloride vs. MTT sensitivity." Studies confirm its superior stability in aqueous solutions, making it ideal for long-duration experiments. Its molecular formula C40H32Cl2N8O2 and redox potential are critical parameters for protocol optimization.

From an SEO perspective, terms like "buy Neotetrazolium chloride" or "298-95-3 supplier" rank highly, reflecting commercial interest. The compound’s non-toxic degradation products align with the growing emphasis on green chemistry, another hot topic. Innovations include its use in 3D bioprinting quality control, where it helps assess scaffold cell viability—a frequently searched application in regenerative medicine.

For researchers troubleshooting protocols, questions like "how to dissolve Neotetrazolium chloride" or "optimal concentration for staining" are common. The recommended solvent is DMSO, followed by dilution in buffer (pH 7.4). Recent publications highlight its compatibility with high-throughput screening systems, addressing the need for scalable assays in drug discovery.

Emerging applications include plant stress response studies, where CAS 298-95-3 detects reactive oxygen species. This aligns with climate-change-related research trends. Its absorption peak at 525 nm allows quantification via spectrophotometry, a detail often queried alongside "Neotetrazolium chloride protocol."

Storage recommendations (-20°C, desiccated) and shelf-life extension methods are also sought-after information. The compound’s role in educational kits for teaching redox biochemistry underscores its multidisciplinary utility. As AI-driven research grows, meta-analyses of Neotetrazolium chloride data are becoming a niche search trend.

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